Cas no 71759-92-7 (5-ethynyl-1-methyl-imidazole)

• Product Name: 5-ethynyl-1-methyl-imidazole
• CAS No: 71759-92-7
• MF: C₆H₆N₂
• MW: 106.125240802765
• CID: 562120
• PubChem ID: 24880946
• Update Time: 2025-11-02

5-ethynyl-1-methyl-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-Ethynyl-1-methyl-1H-imidazole
• 1H-Imidazole,5-ethynyl-1-methyl-
• 5-ethynyl-1-methyl-(1H)imidazole
• 5-ethynyl-1-methylimidazole
• Ethynyl-1-methyl-1H-imidazole
• 1H-Imidazole,5-ethynyl-1-methyl
• Ethynyl-imidazol
• HCC-5-C3H2N2Me-1
• 5-ethynyl-1-methyl-imidazole
• JFOSWQQRTHDTGG-UHFFFAOYSA-N
• MFCD04974089
• J-517480
• SCHEMBL378803
• AKOS015916325
• 5-Ethynyl-1-methyl-1H-imidazole, 97%
• DTXSID90391550
• CS-0261504
• EN300-787633
• D81734
• 5-ethynyl-1-methyl-1-H-imidazole
• 71759-92-7

• MDL： MFCD04974089
• Inchi： 1S/C6H6N2/c1-3-6-4-7-5-8(6)2/h1,4-5H,2H3
• InChI Key： JFOSWQQRTHDTGG-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1C#C)C

Computed Properties

• Exact Mass: 106.05300
• Monoisotopic Mass: 106.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 17.8A^2

Experimental Properties

• Density: 1.045 g/mL at 25 °C(lit.)
• Boiling Point: 116 °C/25 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:219.2°F
  Degrees Celsius:104°C
  
• Refractive Index: n20/D 1.5490(lit.)
• Solubility: Slightly soluble (7.9 g/l) (25 º C),
• PSA: 17.82000
• LogP: 0.40140

5-ethynyl-1-methyl-imidazole Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26; S36/39
• Hazardous Material Identification：
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-ethynyl-1-methyl-imidazole

Comprehensive Overview of 5-Ethynyl-1-methyl-imidazole (CAS No. 71759-92-7): Properties, Applications, and Industry Trends

The compound 5-ethynyl-1-methyl-imidazole (CAS No. 71759-92-7) is a specialized imidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring an ethynyl group and methyl substitution, this heterocyclic compound serves as a versatile building block for synthesizing biologically active molecules. Researchers are particularly interested in its potential as a click chemistry reagent, leveraging the reactivity of its alkyne moiety for Huisgen cycloaddition reactions.

Recent advancements in drug discovery have highlighted the importance of 5-ethynyl-1-methyl-imidazole in developing kinase inhibitors and antiviral compounds. The COVID-19 pandemic has accelerated searches for imidazole-based therapeutics, with this compound being explored for its potential role in protease inhibitor development. Analytical techniques like HPLC purification and NMR characterization are critical for ensuring the compound's purity, especially when used in high-throughput screening applications.

The agrochemical industry has shown growing interest in 71759-92-7 as a precursor for crop protection agents. Its structural features make it suitable for designing systemic fungicides with improved plant mobility. Sustainability-focused research explores green chemistry approaches for synthesizing this compound, aligning with the industry's shift toward environmentally friendly production methods. Recent patent filings indicate novel applications in polymer chemistry, where it functions as a cross-linking agent for specialty materials.

From a market perspective, the global demand for 5-ethynyl-1-methyl-imidazole reflects broader trends in fine chemicals consumption. Pharmaceutical companies increasingly seek custom synthesis services for this compound, particularly for orphan drug development projects. Analytical challenges include developing robust GC-MS methods for trace impurity detection, a frequent search topic among quality control specialists. The compound's stability under various storage conditions remains an active area of investigation.

Emerging applications in material science have expanded the utility of CAS 71759-92-7. Researchers are investigating its incorporation into conductive polymers for flexible electronics and its potential as a ligand precursor in catalytic systems. These developments coincide with increased searches for imidazole-based functional materials across academic and industrial circles. The compound's structure-activity relationships continue to be elucidated through computational molecular modeling studies.

Quality standards for 5-ethynyl-1-methyl-imidazole have become more stringent, driving innovation in analytical characterization techniques. Recent publications emphasize the importance of chiral purity analysis when the compound is used in asymmetric synthesis. Regulatory considerations focus on proper handling protocols and material safety data documentation, though it remains outside controlled substance classifications. The compound's solubility profile in various organic solvents is another frequently researched aspect.

Future research directions for 71759-92-7 include exploring its potential in bioconjugation chemistry and prodrug design. The growing field of theranostics (therapy + diagnostics) may benefit from the compound's dual functionality. Industry observers note rising patent activity surrounding derivatization methods, particularly for creating water-soluble analogs. These developments position 5-ethynyl-1-methyl-imidazole as a compound with sustained scientific and commercial relevance across multiple disciplines.